3-[benzyl(methyl)amino]-N-(3,4-difluorophenyl)propanamide

• Molecular Formula: C17H18F2N2O
• Molecular Weight: 304.33 g/mol
• IUPAC Name: 3-[benzyl(methyl)amino]-N-(3,4-difluorophenyl)propanamide
• InChI: InChI=1S/C17H18F2N2O/c1-21(12-13-5-3-2-4-6-13)10-9-17(22)20-14-7-8-15(18)16(19)11-14/h2-8,11H,9-10,12H2,1H3,(H,20,22)
• InChI Key: FZRODLTYNSZVDS-UHFFFAOYSA-N
• SMILES: CN(CCC(=O)NC1=CC(=C(C=C1)F)F)CC2=CC=CC=C2

Description

3-[benzyl(methyl)amino]-N-(3,4-difluorophenyl)propanamide is a compound that belongs to the class of amides. It is also known as DFP-10825 and has been widely used in scientific research. This compound has shown promising results in various studies, and its potential for future research is immense.

Mechanism of Action

The mechanism of action of 3-[benzyl(methyl)amino]-N-(3,4-difluorophenyl)propanamide involves the inhibition of specific enzymes and proteins in the body. This compound has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a crucial role in the regulation of gene expression. By inhibiting the activity of HDACs, this compound can alter the expression of genes that are involved in various disease processes.
Biochemical and Physiological Effects
3-[benzyl(methyl)amino]-N-(3,4-difluorophenyl)propanamide has been found to have several biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. This compound has also been found to improve cognitive function and reduce inflammation in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-[benzyl(methyl)amino]-N-(3,4-difluorophenyl)propanamide in lab experiments is its specificity towards HDACs. This compound has been found to selectively inhibit the activity of HDACs, which makes it an ideal tool for studying the role of these enzymes in disease processes. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research involving 3-[benzyl(methyl)amino]-N-(3,4-difluorophenyl)propanamide. One area of interest is the use of this compound in combination with other drugs for the treatment of cancer. Another potential direction for research is the study of the effects of this compound on epigenetic regulation in various disease processes. Additionally, the development of more soluble analogs of this compound could lead to improved efficacy and ease of use in lab experiments.

Synthesis Methods

The synthesis of 3-[benzyl(methyl)amino]-N-(3,4-difluorophenyl)propanamide involves the reaction of 3,4-difluorobenzoyl chloride with N-benzyl-N-methylamine in the presence of a base. The reaction yields the desired product, which is then purified using column chromatography.

Scientific Research Applications

3-[benzyl(methyl)amino]-N-(3,4-difluorophenyl)propanamide has been extensively used in scientific research. It has been studied for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. This compound has shown promising results in inhibiting the growth of cancer cells and reducing the symptoms of neurodegenerative diseases.